Cas no 148515-88-2 (FMOC-(FMOCHMB)PHE-OH)
FMOC-(FMOCHMB)PHE-OH Chemical and Physical Properties
Names and Identifiers
-
- FMOC-(FMOCHMB)PHE-OH
- FMOC-(FMOC-O-PMEOBZL)PHE-OH
- FMOC-[2-N-ALPHA-FMOC-OXY-4-METHOXYBENZYL]-L-PHENYLALANINE
- N-ALPHA-FMOC-N-ALPHA-(2-FMOC-OXY-4-METHOXYBENZYL)-PHENYLALANINE
- N-ALPHA-FMOC-N-ALPHA-(2-FMOC-OXY-4-METHOXYBENZYL)-L-PHENYLALANINE
- (S)-2-((((9H-fluoren-9-yl)methyl9H-fluoren-9-yl)methoxy)carbonyl)(9H-fluoren-9-yl)methoxy)carbonyloxy)-4-methoxybenzyl)amino)-3-phenylpropanoic acid
- L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]oxy]-4-methoxyphenyl]methyl]-
- DA-73422
- SCHEMBL1737775
- 148515-88-2
- HY-W141816
- CS-0201613
-
- Inchi: 1S/C47H39NO8/c1-53-32-24-23-31(44(26-32)56-47(52)55-29-42-39-21-11-7-17-35(39)36-18-8-12-22-40(36)42)27-48(43(45(49)50)25-30-13-3-2-4-14-30)46(51)54-28-41-37-19-9-5-15-33(37)34-16-6-10-20-38(34)41/h2-24,26,41-43H,25,27-29H2,1H3,(H,49,50)/t43-/m0/s1
- InChI Key: XWWTUXHERVBEHS-QLKFWGTOSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)N(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1=CC=C(OC)C=C1OC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Computed Properties
- Exact Mass: 745.26756720g/mol
- Monoisotopic Mass: 745.26756720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 56
- Rotatable Bond Count: 15
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 112Ų
FMOC-(FMOCHMB)PHE-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | NFF001-1g |
Fmoc-(FmocHmb)Phe-OH |
148515-88-2 | 1g |
$320.00 | 2024-07-19 | ||
| AAPPTec | NFF001-5g |
Fmoc-(FmocHmb)Phe-OH |
148515-88-2 | 5g |
$1.280.00 | 2024-07-19 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F478709-1g |
Fmoc-(FmocHmb)Phe-OH |
148515-88-2 | 1g |
¥789.90 | 2023-09-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F478709-5g |
Fmoc-(FmocHmb)Phe-OH |
148515-88-2 | 5g |
¥3552.90 | 2023-09-02 |
FMOC-(FMOCHMB)PHE-OH Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on FMOC-(FMOCHMB)PHE-OH
Comprehensive Professional Introduction of FMOC-(FMOCHMB)PHE-OH (CAS No. 148515-88-2)
FMOC-(FMOCHMB)PHE-OH (CAS No. 148515-88-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound is particularly valued for its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino terminus. Its unique structure, featuring both Fmoc and HMB (4-hydroxymethylbenzoic acid) moieties, enhances its stability and reactivity in complex synthetic pathways.
In recent years, the demand for FMOC-(FMOCHMB)PHE-OH has surged due to its applications in drug discovery and bioconjugation. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteomics studies. The compound's ability to facilitate site-specific modifications in peptides makes it a critical tool for developing therapeutic peptides and biomarkers. This aligns with the growing interest in personalized medicine and precision oncology, where peptide-based therapies are gaining traction.
One of the most frequently searched questions about FMOC-(FMOCHMB)PHE-OH revolves around its solubility and handling protocols. The compound is typically soluble in polar aprotic solvents such as DMF or DMSO, which are commonly used in peptide coupling reactions. Proper storage conditions—such as maintaining a dry, cool environment—are essential to preserve its integrity. These practical considerations are often highlighted in laboratory forums and research publications, reflecting the compound's relevance in academic and industrial settings.
The synthesis of FMOC-(FMOCHMB)PHE-OH involves meticulous chromatographic purification to ensure high purity, a factor critical for high-yield peptide synthesis. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its quality. This emphasis on purity resonates with the broader trend of quality control in pharmaceutical manufacturing, where regulators and manufacturers prioritize GMP compliance and batch consistency.
Another hot topic linked to FMOC-(FMOCHMB)PHE-OH is its role in click chemistry and bioorthogonal reactions. The compound's HMB linker enables efficient conjugation with fluorescent probes or biocompatible polymers, making it invaluable for imaging studies and diagnostic applications. This versatility has spurred interest in multifunctional peptide hybrids, a niche yet rapidly expanding area in biomedical research.
From an SEO perspective, keywords such as "Fmoc-protected amino acids," "peptide synthesis reagents," and "CAS 148515-88-2" are frequently queried by organic chemists and pharmaceutical professionals. Addressing these search intents with detailed technical insights—such as the compound's melting point, MSDS data, and commercial availability—can enhance the article's visibility. Additionally, integrating case studies or comparisons with alternative reagents (e.g., Boc-protected analogs) can further enrich the content.
In summary, FMOC-(FMOCHMB)PHE-OH (CAS No. 148515-88-2) is a cornerstone in modern peptide chemistry, bridging gaps between basic research and applied therapeutics. Its adaptability to emerging technologies and alignment with industry trends ensure its continued prominence in scientific literature and laboratory workflows.
148515-88-2 (FMOC-(FMOCHMB)PHE-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)